(1r)-1-(1-Benzofuran-5-yl)ethan-1-amine

• Molecular Formula: C10H11NO
• Molecular Weight: 161.20 g/mol
• IUPAC Name: (1R)-1-(1-benzofuran-5-yl)ethanamine
• InChI: InChI=1S/C10H11NO/c1-7(11)8-2-3-10-9(6-8)4-5-12-10/h2-7H,11H2,1H3/t7-/m1/s1
• InChI Key: VYPJGEJWPLAUES-SSDOTTSWSA-N
• Isomeric SMILES: C[C@H](C1=CC2=C(C=C1)OC=C2)N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OC=C2)N

Description

(1R)-1-(1-Benzofuran-5-yl)ethan-1-amine is a chiral amine featuring a benzofuran moiety substituted at the 5-position with an ethanamine group. The benzofuran scaffold—a fused furan and benzene ring—imparts aromaticity and planar rigidity, while the ethanamine group introduces stereochemical complexity. The (1R)-enantiomer is particularly notable, as stereochemistry often dictates biological interactions and metabolic pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituted Benzofuran Amines

(a) 1-(1-Benzofuran-6-yl)propan-2-amine

• Structure : Benzofuran substituted at the 6-position with a propan-2-amine chain.
• Key Differences: Positional isomerism: The 6-substitution (vs. 5-substitution in the target compound) alters electronic distribution and steric interactions.

(b) 1-(1-Benzofuran-5-yl)-N-ethylpropan-2-amine

• Structure : 5-substituted benzofuran with an N-ethylpropan-2-amine group.
• Key Differences :
  • N-ethylation : Introduces a tertiary amine, reducing hydrogen-bonding capacity compared to the primary amine in the target compound.
  • Pharmacological implications : Tertiary amines often exhibit altered receptor binding kinetics and metabolic stability .

Dihydrobenzofuran Derivatives

(1R)-1-(2,3-Dihydro-1-benzofuran-5-yl)ethan-1-amine

• Structure : Similar to the target compound but with a partially saturated benzofuran ring (2,3-dihydro).
• Molecular weight: 216.67 g/mol (vs. ~177.2 g/mol for the target compound), with additional chlorine in some variants enhancing polarity .

Heterocyclic Analogs

(1R)-1-(3-Phenyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride

• Structure : Replaces benzofuran with a 3-phenyl-1,2,4-oxadiazole ring.
• Key Differences: Electronic properties: Oxadiazoles are electron-deficient, favoring dipole-dipole interactions over aromatic stacking.

Brominated Benzofuran Derivatives

(1R)-1-(5-Bromo-1-benzofuran-2-yl)-2-methylpropan-1-amine

• Structure : Bromine at the 2-position of benzofuran with a branched 2-methylpropan-1-amine chain.
• Substitution pattern: 2-substitution (vs. 5-substitution) redirects electronic effects toward the amine group .

Data Tables

Table 1: Structural and Physical Properties

Compound	Molecular Weight (g/mol)	Substituent Position	Key Functional Groups
(1R)-1-(1-Benzofuran-5-yl)ethan-1-amine	~177.2	5-position	Primary amine, benzofuran
(1R)-1-(2,3-Dihydro-1-benzofuran-5-yl)ethan-1-amine	216.67	5-position	Primary amine, dihydrobenzofuran
1-(1-Benzofuran-6-yl)propan-2-amine	~175.2	6-position	Secondary amine, benzofuran
(1R)-1-(5-Bromo-1-benzofuran-2-yl)-2-methylpropan-1-amine	~283.1	2-position	Bromine, branched amine